8-(4-fluorophenyl)-2-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione

• IUPAC Name: 8-(4-fluorophenyl)-2-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3,4-dione
• InChI: InChI=1S/C23H23FN6O3/c24-17-6-8-19(9-7-17)28-14-15-29-21(32)22(33)30(25-23(28)29)16-20(31)27-12-10-26(11-13-27)18-4-2-1-3-5-18/h1-9H,10-16H2
• InChI Key: BAVFVSSSSWWBQG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)CN3C(=O)C(=O)N4CCN(C4=N3)C5=CC=C(C=C5)F
• Molecular Formula: C23H23FN6O3
• Molecular Weight: 450.5 g/mol

Description

8-(4-fluorophenyl)-2-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione is a useful research compound. Its molecular formula is C23H23FN6O3 and its molecular weight is 450.474. The purity is usually 95%.
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Scientific Research Applications

Microwave-assisted Synthesis and Biological Activities

Research involving microwave-assisted synthesis of hybrid molecules, including those with structures similar to the compound , has been conducted to explore their antimicrobial, antilipase, and antiurease activities. Some of these molecules demonstrated good to moderate antimicrobial activity against tested microorganisms, and a few showed notable antiurease and antilipase activities (Basoğlu et al., 2013).

5-HT2 Antagonist Activity

A series of compounds, including bicyclic 1,2,4-triazol-3(2H)-one and 1,3,5-triazine-2,4(3H)-dione derivatives with elements resembling the target compound, have been synthesized and evaluated for their 5-HT2 and alpha 1 receptor antagonist activity. Among these, specific derivatives exhibited potent 5-HT2 antagonist activity, suggesting their potential utility in treating disorders related to serotonin dysfunction (Watanabe et al., 1992).

Trifluoromethyl Derivatives and Fused Heterocycles

The creation of trifluoromethyl derivatives and fused heterocycles incorporating the trifluoromethyl group has been achieved through reactions involving compounds with similar core structures. These chemical transformations under microwave irradiation led to the development of new molecules with potential for varied biological activities (Shaaban, 2008).

Antimicrobial Agents from Thiazolidinones

Thiazolidinone derivatives, synthesized from core structures akin to the chemical of interest, have been explored for their antimicrobial properties against a range of bacterial and fungal strains. This research demonstrates the potential utility of these compounds in developing new antimicrobial agents (Patel et al., 2012).